Cas no 141333-27-9 (Ethyl 4-(4-formyl-2-methoxyphenoxy)butanoate)

• Product Name: Ethyl 4-(4-formyl-2-methoxyphenoxy)butanoate
• CAS No: 141333-27-9
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 101784
• PubChem ID: 2736729
• Update Time: 2025-04-18

Ethyl 4-(4-formyl-2-methoxyphenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-formyl-2-methoxyphenoxy)butanoate
• Butanoic acid,4-(4-formyl-2-methoxyphenoxy)-, ethyl ester
• 141333-27-9
• YJRYCFVLCSZEAG-UHFFFAOYSA-N
• Butanoic acid, 4-(4-formyl-2-methoxyphenoxy)-, ethyl ester
• AKOS008210434
• 4- (4-Formyl-2-methoxyphenoxy)butanoic acid, ethyl ester
• FT-0626044
• DTXSID30371558
• 4-(4-Formyl-2-methoxyphenoxy)butanoic acid, ethyl ester
• SCHEMBL7367306

• Inchi： 1S/C14H18O5/c1-3-18-14(16)5-4-8-19-12-7-6-11(10-15)9-13(12)17-2/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key： YJRYCFVLCSZEAG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCCC(=O)OCC

Computed Properties

• Exact Mass: 266.11544
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 408.9°C at 760 mmHg
• Flash Point: 219.6°C
• Refractive Index: 1.518
• PSA: 61.83